Cas no 2586126-79-4 (Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester
• CAS No: 2586126-79-4
• MF: C₉H₇Cl₂FO₂
• MW: 237.06
• CID: 5077138
• Update Time: 2025-05-22

Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester

• Inchi： 1S/C9H7Cl2FO2/c1-4-7(11)6(10)3-5(8(4)12)9(13)14-2/h3H,1-2H3
• InChI Key： KTYRGVUYVASQEY-UHFFFAOYSA-N
• SMILES： C1(Cl)C(=CC(C(OC)=O)=C(F)C=1C)Cl

Additional information on Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester

Comprehensive Analysis of Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester (CAS No. 2586126-79-4)

In the realm of organic chemistry, Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester (CAS No. 2586126-79-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This ester derivative of benzoic acid incorporates multiple halogen substitutions, including dichloro, fluoro, and methyl groups, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and specialty chemicals, aligning with the growing demand for halogenated compounds in modern synthesis.

The compound's systematic name, 4,5-dichloro-2-fluoro-3-methylbenzoic acid methyl ester, highlights its precise molecular architecture. The presence of fluorine and chlorine atoms enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have focused on its role in catalyzed reactions and green chemistry initiatives, where its selectivity and efficiency are highly prized. As sustainability becomes a key concern in chemical manufacturing, this compound's potential for low-waste synthesis is a topic of active investigation.

One of the most searched questions regarding Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester revolves around its spectroscopic characterization. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to confirm its purity and structural integrity. These methods are critical for quality control in industrial settings, where even minor impurities can impact downstream applications. Additionally, the compound's solubility profile and thermal stability are frequently queried, as they dictate its suitability for various reaction conditions.

In the context of drug discovery, CAS No. 2586126-79-4 has garnered attention as a building block for bioactive molecules. Its halogen-rich structure mimics motifs found in many FDA-approved drugs, particularly those targeting infectious diseases and metabolic disorders. This aligns with the pharmaceutical industry's push toward fragment-based drug design, where small, functionalized molecules serve as starting points for lead optimization. The compound's lipophilicity, influenced by its methyl ester group, also makes it a candidate for improving drug delivery systems.

From an environmental perspective, the degradation pathways of 4,5-dichloro-2-fluoro-3-methylbenzoic acid methyl ester are under scrutiny. Researchers are evaluating its biodegradability and potential ecotoxicological effects, addressing public concerns about persistent organic pollutants. Advanced oxidation processes and microbial remediation strategies are being tested to ensure its safe disposal, reflecting the broader shift toward eco-friendly chemistry.

The synthesis of Benzoic acid, 4,5-dichloro-2-fluoro-3-methyl-, methyl ester typically involves esterification of the corresponding carboxylic acid under mild conditions. Recent innovations in flow chemistry have improved the scalability of this process, reducing energy consumption and reaction times. These advancements resonate with the industry's focus on process intensification and cost-effective manufacturing, which are top priorities for chemical engineers.

In summary, CAS No. 2586126-79-4 represents a versatile and scientifically intriguing compound with broad applicability. Its integration into high-value chemical products and alignment with sustainable practices ensure its continued relevance in both academic and industrial research. As analytical techniques and synthetic methodologies evolve, so too will the opportunities to harness its full potential.